Cas no 20186-29-2 (Magnolioside)

Magnolioside structure

Product Name:Magnolioside

CAS No:20186-29-2

MF:C₁₆H₁₈O₉

MW:354.3087

CID:1392487

PubChem ID:3084335

Update Time:2024-10-31

Magnolioside Chemical and Physical Properties

Names and Identifiers

- 7-methoxy-2-oxo-2H-chromen-6-yl beta-D-glucopyranoside
- 2H-1-Benzopyran-2-one, 6-(b-D-glucopyranosyloxy)-7-methoxy-
- 2H-1-Benzopyran-2-one, 6-(beta-D-glucopyranosyloxy)-7-methoxy-
- Magnolioside
- Isoscopoletin beta-D-glucopyranoside
- Isoscopoletin-beta-D-glucoside
- Isoscopolin
- Methylesculin
- Methylesculoside
- 6-(beta-D-Glucopyranosyloxy)-7-methoxy-2H-1-benzopyran-2-one
- 7-Methylesculin
- Esculin methyl ether
- IQ1QJO54R6
- 7-Methoxy-2-oxo-2H-1-benzopyran-6-yl hexopyranoside
- 7-methoxy-6-[(2S,3R,4
- ISOSCOPOLETIN .BETA.-D-GLUCOPYRANOSIDE
- F82442
- 6-(.BETA.-D-GLUCOPYRANOSYLOXY)-7-METHOXY-2H-1-BENZOPYRAN-2-ONE
- UNII-IQ1QJO54R6
- 7-methoxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
- NCGC00380360-01!7-methoxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
- DTXSID70942241
- ISOSCOPOLETIN-.BETA.-D-GLUCOSIDE
- 20186-29-2
- MS-25507
- CHEMBL3922959
- SCHEMBL17838079
- CHEBI:139433
- HY-N7034
- AKOS037514502
- CS-0101655
- 7-methoxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-chromen-2-one
- AESCULIN METHYL ETHER
- 7-methoxy-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxychromen-2-one
- 7-METHOXY-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}CHROMEN-2-ONE
- DA-65203
- Inchi： 1S/C16H18O9/c1-22-9-5-8-7(2-3-12(18)23-8)4-10(9)24-16-15(21)14(20)13(19)11(6-17)25-16/h2-5,11,13-17,19-21H,6H2,1H3/t11-,13-,14+,15-,16-/m1/s1
- InChI Key： WBAVLTNIRYDCPM-YMILTQATSA-N
- SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C2C([H])=C([H])C(=O)OC2=C([H])C=1OC([H])([H])[H]

Computed Properties

Exact Mass: 354.09508215g/mol
Monoisotopic Mass: 354.09508215g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 510
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 135

Experimental Properties

Color/Form: Powder
Density: 1.552±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 227 ºC
Solubility: Slightly soluble (16 g/l) (25 º C),

Magnolioside Pricemore >>

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MedChemExpress	HY-N7034-1mg	Magnolioside	20186-29-2	98.99%	1mg	￥880	2024-07-21
MedChemExpress	HY-N7034-5mg	Magnolioside	20186-29-2	98.99%	5mg	￥2300	2024-07-21
MedChemExpress	HY-N7034-10mg	Magnolioside	20186-29-2	98.99%	10mg	￥3800	2024-07-21
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1905-1 mg	Magnolioside	20186-29-2	96.45%	1mg	￥957.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1905-5 mg	Magnolioside	20186-29-2	96.45%	5mg	￥2442.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1905-25 mg	Magnolioside	20186-29-2	96.45%	25mg	￥7554.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1905-50 mg	Magnolioside	20186-29-2	96.45%	50mg	￥11331.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1905-100 mg	Magnolioside	20186-29-2	96.45%	100MG	￥16996.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1905-200 mg	Magnolioside	20186-29-2	96.45%	200mg	￥25494.00	2022-04-26
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